Cas no 2137783-88-9 (1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one)

• Product Name: 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one
• CAS No: 2137783-88-9
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 5790919
• PubChem ID: 165463623
• Update Time: 2025-10-20

1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-766636
• 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one
• 2137783-88-9

• Inchi： 1S/C12H23N3O/c1-14(2)9-11(16)15-8-7-12(13)6-4-3-5-10(12)15/h10H,3-9,13H2,1-2H3
• InChI Key： FPJMSPBFCXVJOZ-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C)N1CCC2(CCCCC12)N

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.6Ų

Additional information on 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one

Introduction to 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one (CAS No. 2137783-88-9)

The compound 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one, identified by its CAS number 2137783-88-9, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif combines an octahydroindole core with a dimethylamino substituent, creating a scaffold that is both pharmacologically intriguing and synthetically accessible.

In recent years, the exploration of indole derivatives has been a cornerstone in drug discovery, owing to their diverse biological activities. The indole scaffold, particularly when modified with functional groups such as amines and amides, exhibits remarkable promise in modulating various biological pathways. The presence of the 3a-amino-octahydro-1H-indol-1-yl moiety in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for therapeutic intervention.

The dimethylamino group appended to the ethylone backbone introduces basicity and lipophilicity, enhancing the compound's ability to cross cell membranes and interact with intracellular targets. This dual functionality makes the molecule a versatile candidate for further exploration in medicinal chemistry. The synthesis of this compound involves multi-step organic transformations, including cyclization and functional group interconversions, which highlight its synthetic complexity and elegance.

Recent studies have begun to elucidate the pharmacological profile of this compound, revealing its potential as an inhibitor of certain key enzymes implicated in inflammatory and neurodegenerative diseases. The octahydroindole core, known for its stability and bioavailability, provides a robust platform for structure-activity relationship (SAR) studies. By systematically modifying substituents around the indole ring, researchers can fine-tune the biological activity of the molecule.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The combination of an indole derivative with a dimethylamino group suggests interactions with serotonin receptors, which are central to mood regulation and cognitive function. Preliminary in vitro studies have indicated that derivatives of this compound may exhibit anxiolytic and antidepressant properties, making it a promising candidate for further investigation in mental health therapeutics.

The development of novel scaffolds is essential for overcoming resistance mechanisms associated with existing drugs. The unique structural features of 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one (CAS No. 2137783-88-9) position it as a valuable asset in the drug discovery pipeline. Researchers are particularly interested in exploring its potential as a kinase inhibitor, given the prevalence of kinases in various disease pathways.

Advances in computational chemistry have enabled the rapid screening of molecular libraries for potential hits. Virtual screening techniques have been employed to identify analogs of this compound that may exhibit enhanced potency or selectivity. These computational approaches complement traditional high-throughput screening methods, expediting the discovery process.

The synthesis of this compound also highlights advancements in green chemistry principles. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal waste generation. The multi-step synthesis of 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one incorporates catalytic processes and solvent-free reactions, aligning with the growing emphasis on environmentally friendly practices in pharmaceutical research.

As interest in targeted therapies continues to grow, compounds like 1-(3a-amino-octahydro-1H-indol-1-yl)-2-(dimethylamino)ethan-1-one (CAS No. 2137783-88-9) offer new avenues for treating complex diseases. The ability to modulate specific biological pathways with high precision is crucial for developing treatments that minimize side effects while maximizing therapeutic benefit.

In conclusion, this compound represents a significant contribution to the field of medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development. As scientists continue to explore its potential applications, new insights into disease mechanisms and therapeutic strategies are likely to emerge.